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Compound of Interest

Compound Name: Sodium persulfate
CAS No.: 15593-29-0
Cat. No.: B1174366
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An In-depth Technical Guide to the Sodium Persulfate Safety Data Sheet (SDS)

Identification and Hazard Summary

Sodium persulfate (NazS20s), also known as sodium peroxydisulfate, is an inorganic
compound used as a strong oxidizing agent and a radical initiator in various industrial
applications.[1][2][3][4] It is utilized in the production of detergents, hair cosmetics, for etching
printed circuit boards, and in environmental remediation for soil and groundwater treatment.[2]

[41051(6]17118]

This compound is a white, odorless, crystalline solid that is soluble in water.[1][9] While not
combustible itself, it is a powerful oxidizer that can intensify fires by releasing oxygen.[9][10]
The primary hazards associated with sodium persulfate include its potential to cause skin and
eye irritation, allergic reactions upon skin contact or inhalation, and harm if swallowed.[2][6][11]
[12]

Hazard Statements:

o H272: May intensify fire; oxidizer.[5][12][13][14]
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e H302: Harmful if swallowed.[5][12][14]

e H315: Causes skin irritation.[5][12][14]

e H317: May cause an allergic skin reaction.[5][12][13][14]

o H319: Causes serious eye irritation.[12][14][15]

e H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5][12][13]

[14]

o H335: May cause respiratory irritation.[5][12][14][15]

Quantitative Data Summary

The following tables summarize the key quantitative data found in sodium persulfate Safety

Data Sheets.

ble 1: Physical and Chemical :

Property Value Source(s)
Molecular Formula Naz2S20s [1][9][14][16]
Molecular Weight 238.1 g/mol [1181o114]
Appearance White crystalline powder/solid [1115119]
Odor Odorless or slightly pungent [5119]

pH (1% solution) 25-7.0 [10]

Melting Point ?s)composes (approx. 180-200 CISTOTL0]
Specific Gravity 2.5-2.6 g/lcm? [10][16]
Solubility in Water 704-739/100mL @ 20-25 [9][10]

°C

Vapor Pressure

< 0.0001 hPa

© 2026 BenchChem. All rights reserved. 2/10

Tech Support


https://adakem.com/wp-content/uploads/2023/09/Sodium-Persulfate.pdf
https://redox.com/wp-content/sds/3683.pdf
https://www.carlroth.com/medias/SDB-4365-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzA4MDF8YXBwbGljYXRpb24vcGRmfGFEVXdMMmc0TUM4NU1UZ3hOemd3TWpjNU16STJMMU5FUWw4ME16WTFYMEZWWDBWT0xuQmtaZ3w0ZWM0YTJiN2EyM2Y3YTZjNjY5OThlYWE0MWNmNDVjOTUxMzQ2N2Q3ZTc0Zjg4YTkyODlkM2FlNjY1NGZjYzBh
https://adakem.com/wp-content/uploads/2023/09/Sodium-Persulfate.pdf
https://redox.com/wp-content/sds/3683.pdf
https://www.carlroth.com/medias/SDB-4365-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzA4MDF8YXBwbGljYXRpb24vcGRmfGFEVXdMMmc0TUM4NU1UZ3hOemd3TWpjNU16STJMMU5FUWw4ME16WTFYMEZWWDBWT0xuQmtaZ3w0ZWM0YTJiN2EyM2Y3YTZjNjY5OThlYWE0MWNmNDVjOTUxMzQ2N2Q3ZTc0Zjg4YTkyODlkM2FlNjY1NGZjYzBh
https://adakem.com/wp-content/uploads/2023/09/Sodium-Persulfate.pdf
https://redox.com/wp-content/sds/3683.pdf
https://sds.aquaphoenixsci.com/SDS/Sodium%20Persulfate%2010%20percent%20(SP6510SS)_GHS-US_en_2023-05-01.pdf
https://www.carlroth.com/medias/SDB-4365-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzA4MDF8YXBwbGljYXRpb24vcGRmfGFEVXdMMmc0TUM4NU1UZ3hOemd3TWpjNU16STJMMU5FUWw4ME16WTFYMEZWWDBWT0xuQmtaZ3w0ZWM0YTJiN2EyM2Y3YTZjNjY5OThlYWE0MWNmNDVjOTUxMzQ2N2Q3ZTc0Zjg4YTkyODlkM2FlNjY1NGZjYzBh
https://redox.com/wp-content/sds/3683.pdf
https://www.carlroth.com/medias/SDB-4365-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzA4MDF8YXBwbGljYXRpb24vcGRmfGFEVXdMMmc0TUM4NU1UZ3hOemd3TWpjNU16STJMMU5FUWw4ME16WTFYMEZWWDBWT0xuQmtaZ3w0ZWM0YTJiN2EyM2Y3YTZjNjY5OThlYWE0MWNmNDVjOTUxMzQ2N2Q3ZTc0Zjg4YTkyODlkM2FlNjY1NGZjYzBh
https://sds.laboratoriumdiscounter.nl/MSDS_Sodium_persulfate_GB.pdf
https://adakem.com/wp-content/uploads/2023/09/Sodium-Persulfate.pdf
https://redox.com/wp-content/sds/3683.pdf
https://sds.aquaphoenixsci.com/SDS/Sodium%20Persulfate%2010%20percent%20(SP6510SS)_GHS-US_en_2023-05-01.pdf
https://www.carlroth.com/medias/SDB-4365-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzA4MDF8YXBwbGljYXRpb24vcGRmfGFEVXdMMmc0TUM4NU1UZ3hOemd3TWpjNU16STJMMU5FUWw4ME16WTFYMEZWWDBWT0xuQmtaZ3w0ZWM0YTJiN2EyM2Y3YTZjNjY5OThlYWE0MWNmNDVjOTUxMzQ2N2Q3ZTc0Zjg4YTkyODlkM2FlNjY1NGZjYzBh
https://adakem.com/wp-content/uploads/2023/09/Sodium-Persulfate.pdf
https://redox.com/wp-content/sds/3683.pdf
https://www.carlroth.com/medias/SDB-4365-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzA4MDF8YXBwbGljYXRpb24vcGRmfGFEVXdMMmc0TUM4NU1UZ3hOemd3TWpjNU16STJMMU5FUWw4ME16WTFYMEZWWDBWT0xuQmtaZ3w0ZWM0YTJiN2EyM2Y3YTZjNjY5OThlYWE0MWNmNDVjOTUxMzQ2N2Q3ZTc0Zjg4YTkyODlkM2FlNjY1NGZjYzBh
https://sds.laboratoriumdiscounter.nl/MSDS_Sodium_persulfate_GB.pdf
https://www.benchchem.com/product/b1174366/docs?utm_src=pdf-body#sodium-persulfate-safety-data-sheet-sds-information
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2872&id2=1261
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2286013.htm
https://www.carlroth.com/medias/SDB-4365-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzA4MDF8YXBwbGljYXRpb24vcGRmfGFEVXdMMmc0TUM4NU1UZ3hOemd3TWpjNU16STJMMU5FUWw4ME16WTFYMEZWWDBWT0xuQmtaZ3w0ZWM0YTJiN2EyM2Y3YTZjNjY5OThlYWE0MWNmNDVjOTUxMzQ2N2Q3ZTc0Zjg4YTkyODlkM2FlNjY1NGZjYzBh
https://www.chembk.com/en/chem/Sodium%20persulphate
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2872&id2=1261
https://www.gas-sensing.com/news/understanding-sodium-persulfate-properties-uses-and-safety-measures/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2286013.htm
https://www.carlroth.com/medias/SDB-4365-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzA4MDF8YXBwbGljYXRpb24vcGRmfGFEVXdMMmc0TUM4NU1UZ3hOemd3TWpjNU16STJMMU5FUWw4ME16WTFYMEZWWDBWT0xuQmtaZ3w0ZWM0YTJiN2EyM2Y3YTZjNjY5OThlYWE0MWNmNDVjOTUxMzQ2N2Q3ZTc0Zjg4YTkyODlkM2FlNjY1NGZjYzBh
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2872&id2=1261
https://adakem.com/wp-content/uploads/2023/09/Sodium-Persulfate.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2286013.htm
https://adakem.com/wp-content/uploads/2023/09/Sodium-Persulfate.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2286013.htm
https://apps.mnc.umn.edu/pub/msds/sodium_persulfate.pdf
https://camachem.com/en/blog/frequently-asked-question-about-sodium-persulfate
https://adakem.com/wp-content/uploads/2023/09/Sodium-Persulfate.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2286013.htm
https://apps.mnc.umn.edu/pub/msds/sodium_persulfate.pdf
https://apps.mnc.umn.edu/pub/msds/sodium_persulfate.pdf
https://www.chembk.com/en/chem/Sodium%20persulphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2286013.htm
https://apps.mnc.umn.edu/pub/msds/sodium_persulfate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Table 2: Toxicological [

Endpoint Value Species Test Guideline  Source(s)
895 - 1,200

LD50 (Oral) Rat OECD 401 [1][12][17]
mg/kg

LD50 (Dermal) > 2,000 mg/kg Rat N/A [12]

LC50 (Inhalation) > 5.1 mg/L (4h) Rat N/A [12]

Skin Irritation Irritating Rabbit OECD 404 [12]

Eye Irritation Irritating Rabbit OECD 405 [12]

Hazard Identification and First Aid Workflow

Exposure to sodium persulfate can cause a range of symptoms depending on the route of

contact. Understanding the logical flow from exposure to first aid is critical for a timely and

effective response.

Resulting Symptoms Immediate First Aid Response
Routes of Exposure Coughir_lg, w_hgezing, . 1. Move to fresh air.
P leads to breathing difficulty, requIres . 2. If breathing is difficult, seek
. respiratory tract irritation immediate medical attention.
Inhalation
Redness, itching, requires 1. Remove contaminated clothing.
Skin Contact leads to skin irritation, > 2. Wash affected area with
i SONtac allergic rash plenty of soap and water.
Eve Contact leads-to—|—» Redness_, t_)urning, . 1. Flush eyes with water for at
severe irritation, rEqUIrES o NI minutes, holding eyelids open.
swelling 2. Seek medical attention.
Nausea, vomiting, requires 1. DO NOT induce vomiting.
severe abdominal pain 2. Rinse mouth with water.
3. Seek immediate medical attention.
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Caption: Logical flow from exposure route to symptoms and required first aid.

Personal Protective Equipment (PPE) Logic

The selection of appropriate PPE is determined by the specific handling task and the potential

for exposure.

Handling Sodium Persulfate?

Risk of Dust
or Aerosol Generation?

Always Required Risk of Splash?

Yes

Potential for
Skin Contact?

Reauired Personal Protective Equ;pment

Standard Lab Attire: Respiratory Protection Safety Goggles or Face Shield Chemical Resistant Gloves
Lab Coat, Closed-toe Shoes (e.g., N95 respirator) 99 (e.g., Nitrile, Neoprene)
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Caption: Decision workflow for selecting appropriate PPE.

Accidental Release (Spill) Response Workflow

In the event of a spill, a structured response is necessary to ensure safety and prevent
environmental contamination.
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Evacuate non-essential personnel
and ensure area is well-ventilated.

'

Don appropriate PPE:
Gloves, Goggles, Respirator.

Cover spill with inert, non-combustible
absorbent material (e.g., sand, dry lime).

Carefully sweep or scoop material
into a suitable, labeled container
for disposal.

Clean and decontaminate the spill area
with soap and water.

Dispose of waste as hazardous material
according to local regulations.

Response Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a sodium persulfate spill.
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Experimental Protocols for Toxicological
Assessment

The toxicological data presented in Safety Data Sheets are derived from standardized,
internationally recognized experimental protocols. The Organisation for Economic Co-operation
and Development (OECD) Guidelines for the Testing of Chemicals are the primary reference
for these studies.

OECD Test Guideline 401 (Acute Oral Toxicity): This guideline, now obsolete but historically
used for data like the LD50 values cited, involved the administration of the substance in
graduated doses to several groups of experimental animals (typically rats).[12] The objective
was to determine the dose that would cause mortality in 50% of the test animal population
(the Lethal Dose 50, or LD50). Observations of effects and mortality were recorded over a
set period, typically 14 days. This test has been replaced by methods that use fewer animals,
such as the Up-and-Down Procedure (OECD 425).

OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): To assess skin irritation, the
substance is applied to a small patch of shaved skin on a test animal (usually a rabbit).[12]
The test site is observed for signs of erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours) after application. The severity of these reactions is
scored, and the substance is classified based on the average scores.

OECD Test Guideline 405 (Acute Eye Irritation/Corrosion): This protocol is used to assess
the potential of a substance to cause eye damage.[12] A small, measured amount of the test
substance is applied to one eye of an experimental animal (again, typically a rabbit), with the
other eye serving as a control. The eyes are examined at set intervals for effects on the
cornea, iris, and conjunctiva. The severity and reversibility of any observed effects are used
to classify the substance's eye irritation potential.

Handling, Storage, and Incompatibilities
Handling:

o Use in a well-ventilated area, preferably with local exhaust ventilation, to minimize dust
inhalation.[11][18]
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+ Avoid contact with skin, eyes, and clothing by wearing appropriate PPE.[11]

» Wash hands thoroughly after handling.[18]

* Keep away from heat, sparks, open flames, and other sources of ignition.[5][12]

Storage:

Store in a cool, dry, well-ventilated area in tightly closed containers.[18]

Keep away from combustible materials, organic materials, strong reducing agents, powdered
metals, and strong bases.[1][9][16]

Protect from moisture, as its presence can accelerate decomposition.[1][9]

Avoid storage on wooden floors.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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